Cas no 808740-52-5 (3-(2-Fluorophenyl)isoxazole-5-carbaldehyde)

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde structure
808740-52-5 structure
Product Name:3-(2-Fluorophenyl)isoxazole-5-carbaldehyde
CAS No:808740-52-5
MF:C10H6FNO2
MW:191.158545970917
MDL:MFCD06738517
CID:823316
PubChem ID:46835455
Update Time:2024-10-27

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Fluoro-phenyl)-isoxazole-5-carbaldehyde
    • 3-(2-fluorophenyl)-1,2-oxazole-5-carbaldehyde
    • 3-(2-Fluorophenyl)-5-isoxazolecarboxaldehyde
    • 3-(2-Fluoro-phenyl)-isox-azole-5-carbaldehyde
    • 3-(2-fluorophenyl)isoxazole-5-carbaldehyde
    • 3-(2-Fluorophenyl)-5-isoxazolecarboxaldehyde (ACI)
    • 808740-52-5
    • AB27293
    • DB-075711
    • SCHEMBL4278985
    • MFCD06738517
    • 3-(2-Fluorophenyl)isoxazole-5-carbaldehyde, AldrichCPR
    • EN300-380587
    • DTXSID10676412
    • AKOS006228923
    • AS-42968
    • XKEKTJAIKFOVIQ-UHFFFAOYSA-N
    • 3-(2-Fluorophenyl)isoxazole-5-carbaldehyde
    • MDL： MFCD06738517
    • Inchi： 1S/C10H6FNO2/c11-9-4-2-1-3-8(9)10-5-7(6-13)14-12-10/h1-6H
    • InChI Key： XKEKTJAIKFOVIQ-UHFFFAOYSA-N
    • SMILES： O=CC1=CC(C2C(F)=CC=CC=2)=NO1

Computed Properties

  • Exact Mass: 191.03800
  • Monoisotopic Mass: 191.03825660g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.10000
  • LogP: 2.29320

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn

3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Pricemore >>

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3-(2-Fluorophenyl)isoxazole-5-carbaldehyde Production Method

Production Method 1

953046-62-3 953046-62-3
808740-52-5 808740-52-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Catalysts: Tempo Solvents: Benzene ,  Water ;  9 h, rt
Reference
A rapid and efficient solvent-free microwave-assisted synthesis of pyrazolone derivatives containing substituted isoxazole ring
Zhang, Dawei; Zhang, Yumin; Zhao, Tianqi; Li, Jing; Hou, Yaya; et al, Tetrahedron, 2016, 72(22), 2979-2987

Production Method 2

953046-62-3 953046-62-3
808740-52-5 808740-52-5
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Iodine Catalysts: Tempo Solvents: Benzene ,  Water ;  9 h, rt
Reference
An efficient solvent-free synthesis of isoxazolyl-1,4-dihydropyridines on solid support SiO2 under microwave irradiation
Zhang, Dawei; Chen, Xiaodong; Guo, Xue; Zhang, Yumin; Hou, Yaya; et al, Monatshefte fuer Chemie, 2016, 147(9), 1605-1614

Production Method 3

953046-62-3 953046-62-3
808740-52-5 808740-52-5
Reaction Conditions
1.1 Reagents: Silica ,  Pyridinium chlorochromate Solvents: Dichloromethane ;  6 - 7 h, rt
Reference
Synthesis and biological evaluation of focused isoxazolylpiperidinylpiperazine library for dopamine D3 and D4 receptor antagonists
Landge, Kamalkishor P.; Oh, Ji Seon; Pae, Ae Nim; Park, Woo Kyu; Gong, Jae Yang; et al, Bulletin of the Korean Chemical Society, 2011, 32(7), 2449-2452

Production Method 4

446-52-6 446-52-6
808740-52-5 808740-52-5
Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Hydroxyamine hydrochloride Solvents: Ethanol ,  Water ;  1 h, 60 °C
1.2 Reagents: Chlorosuccinimide Catalysts: Pyridine Solvents: Tetrahydrofuran ;  0.5 h, 60 °C
1.3 Reagents: Triethylamine ;  50 °C; 2 h, rt
1.4 Reagents: Silica ,  Pyridinium chlorochromate Solvents: Dichloromethane ;  5 h
Reference
Synthesis and biological evaluation of novel T-type Ca2+ channel blockers
Jung, Hee Kyung; Doddareddy, Munikumar Reddy; Cha, Joo Hwan; Rhim, Hyewhon; Cho, Yong Seo; et al, Bioorganic & Medicinal Chemistry, 2004, 12(15), 3965-3970

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Amadis Chemical Company Limited
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(CAS:808740-52-5)3-(2-Fluorophenyl)isoxazole-5-carbaldehyde
Order Number:A864635
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:47
Price ($):266.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:808740-52-5)3-(2-Fluorophenyl)isoxazole-5-carbaldehyde
A864635
Purity:99%
Quantity:1g
Price ($):266.0
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